(1-Methylcyclopropyl)methanamine hydrochloride
Overview
Description
“(1-Methylcyclopropyl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1260779-19-8 . It has a molecular weight of 121.61 and its IUPAC name is (1-methylcyclopropyl)methanamine hydrochloride . The compound is typically stored in a dry room at normal temperature .
Molecular Structure Analysis
The molecular formula of “(1-Methylcyclopropyl)methanamine hydrochloride” is C5H12ClN . The InChI code is 1S/C5H11N.ClH/c1-5(4-6)2-3-5;/h2-4,6H2,1H3;1H . Unfortunately, the exact structure is not provided in the search results.Physical And Chemical Properties Analysis
“(1-Methylcyclopropyl)methanamine hydrochloride” is a solid at room temperature . The compound’s physical form, density, melting point, and boiling point are not specified in the search results.Scientific Research Applications
1. Synthesis of Antidepressants
(Krisztina Vukics et al., 2002) discuss the novel industrial synthesis of sertraline hydrochloride, an effective antidepressant. The process involves N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide as an intermediate, indicating the potential use of related methanamine compounds in the synthesis of pharmaceutical ingredients.
2. Biological Activity in Derivative Compounds
A study by (A. A. Aghekyan et al., 2013) synthesized derivatives of (1-phenylcyclopentyl)methanamine, which is structurally related to (1-Methylcyclopropyl)methanamine. These compounds demonstrated a broad spectrum of biological activity, highlighting the potential of methanamine derivatives in various biological applications.
3. Neurochemical Profile for Antidepressant Activity
(E. Muth et al., 1986) identified a novel bicyclic compound with a neurochemical profile indicative of antidepressant activity. This compound, sharing structural similarities with methanamines, inhibited rat brain imipramine receptor binding and synaptosomal monoamine uptake, suggesting its potential in antidepressant drug development.
4. Ethylene Inhibition in Plants
(S. Blankenship & J. Dole, 2003) explored the role of 1-methylcyclopropene (1-MCP), a plant growth regulator structurally related to (1-Methylcyclopropyl)methanamine. 1-MCP inhibits ethylene action in a range of fruits, vegetables, and floriculture crops, indicating the potential of similar compounds in agricultural research.
5. Photocytotoxicity in Cancer Research
(Uttara Basu et al., 2014) synthesized Iron(III) complexes with methanamine derivatives for photocytotoxicity studies. These complexes showed unprecedented photocytotoxicity in red light, making them promising for cancer research and therapy.
Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to methenamine , a urinary tract antiseptic and antibacterial drug used for the prophylaxis and treatment of frequently recurring urinary tract infections .
Mode of Action
Methenamine, a structurally similar compound, is known to be hydrolyzed to formaldehyde and ammonia in acidic urine . Formaldehyde has nonspecific bactericidal action .
Pharmacokinetics
Methenamine is known to be readily absorbed from the gastrointestinal tract, with 10% to 30% of the drug being hydrolyzed by gastric juices unless it is protected by an enteric coating . It is distributed with a volume of distribution of 0.6 L/kg and is hydrolyzed to formaldehyde and ammonia in the urine, with 10% to 25% metabolized in the liver . Approximately 70% to 90% is excreted in the urine as unchanged drug within 24 hours .
Action Environment
The efficacy of methenamine is known to decrease when the urine ph is >55 . This suggests that the action, efficacy, and stability of (1-Methylcyclopropyl)methanamine hydrochloride may also be influenced by environmental factors such as pH.
properties
IUPAC Name |
(1-methylcyclopropyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N.ClH/c1-5(4-6)2-3-5;/h2-4,6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSAZHJCPZLEHSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60694606 |
Source
|
| Record name | 1-(1-Methylcyclopropyl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60694606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98137-40-7, 1260779-19-8 |
Source
|
| Record name | 1-(1-Methylcyclopropyl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60694606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1-methylcyclopropyl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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